N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide

• IUPAC Name: N-[(3,4-difluorophenyl)methyl]-3-[1-[2-(4-methoxyphenyl)acetyl]piperidin-3-yl]propanamide
• InChI: InChI=1S/C24H28F2N2O3/c1-31-20-8-4-17(5-9-20)14-24(30)28-12-2-3-18(16-28)7-11-23(29)27-15-19-6-10-21(25)22(26)13-19/h4-6,8-10,13,18H,2-3,7,11-12,14-16H2,1H3,(H,27,29)
• InChI Key: GQGSCKSWTYWROS-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CC(=O)N2CCCC(C2)CCC(=O)NCC3=CC(=C(C=C3)F)F
• Molecular Formula: C24H28F2N2O3
• Molecular Weight: 430.5 g/mol

Description

N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide is a chemical compound that has gained attention in scientific research due to its potential as a therapeutic agent.

Mechanism of Action

The exact mechanism of action of N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide is not fully understood. However, it is thought to act as a positive allosteric modulator of the gamma-aminobutyric acid (GABA) receptor, which is an inhibitory neurotransmitter in the central nervous system. This results in an increase in GABAergic neurotransmission, leading to the observed anticonvulsant, antidepressant, and anxiolytic effects.
Biochemical and Physiological Effects:
N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide has been shown to have a range of biochemical and physiological effects. In preclinical studies, it has been found to increase the levels of GABA and serotonin in the brain, which are neurotransmitters involved in mood regulation. It has also been shown to decrease the levels of glutamate, which is an excitatory neurotransmitter that can cause neuronal damage in certain conditions.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide in lab experiments is its specificity for the GABA receptor. This allows for more targeted studies on the effects of GABAergic neurotransmission. However, one limitation is that the compound has not yet been extensively studied in humans, and its safety and efficacy in clinical trials are not yet known.

Future Directions

There are several future directions for research on N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide. One area of interest is its potential use in the treatment of neuropathic pain and inflammation. Additionally, further studies are needed to determine its safety and efficacy in humans, as well as its potential use in the treatment of other neurological and psychiatric disorders. Finally, the development of more potent and selective compounds based on the structure of N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide may lead to the discovery of new therapeutic agents with improved efficacy and safety profiles.

Synthesis Methods

The synthesis of N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide involves the reaction of 3,4-difluorobenzylamine with 1-(4-methoxyphenyl)acetyl)piperidin-3-ol in the presence of a coupling reagent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting intermediate is then treated with propanoyl chloride to yield the final product.

Scientific Research Applications

N-(3,4-difluorobenzyl)-3-{1-[(4-methoxyphenyl)acetyl]-3-piperidinyl}propanamide has been studied for its potential as a therapeutic agent in various diseases. It has been shown to have anticonvulsant, antidepressant, and anxiolytic effects in preclinical studies. Additionally, it has been investigated for its potential use in the treatment of neuropathic pain and inflammation.